Cas no 959749-03-2 (5-Chloro-2-cyclopropoxybenzoic acid)

5-Chloro-2-cyclopropoxybenzoic acid structure
959749-03-2 structure
Product Name:5-Chloro-2-cyclopropoxybenzoic acid
CAS No:959749-03-2
MF:C10H9ClO3
MW:212.629662275314
CID:2736959
Update Time:2023-08-07

5-Chloro-2-cyclopropoxybenzoic acid Chemical and Physical Properties

Names and Identifiers

    • 5-chloro-2-cyclopropyloxybenzoic acid
    • 5-CHLORO-2-CYCLOPROPOXYBENZOIC ACID
    • MB68584
    • Benzoic acid, 5-chloro-2-(cyclopropyloxy)-
    • 5-Chloro-2-cyclopropoxybenzoic acid
    • Inchi: 1S/C10H9ClO3/c11-6-1-4-9(14-7-2-3-7)8(5-6)10(12)13/h1,4-5,7H,2-3H2,(H,12,13)
    • InChI Key: ILSPDJOIVMIHPZ-UHFFFAOYSA-N
    • SMILES: ClC1C=CC(=C(C(=O)O)C=1)OC1CC1

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 3
  • Complexity: 227
  • XLogP3: 2.7
  • Topological Polar Surface Area: 46.5

5-Chloro-2-cyclopropoxybenzoic acid Pricemore >>

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